[(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methylidene]propanedinitrile

• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 2-[(5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl)methylidene]propanedinitrile
• InChI: InChI=1S/C13H10N2O3/c1-16-11-5-9(4-10(7-14)8-15)6-12-13(11)18-3-2-17-12/h4-6H,2-3H2,1H3
• InChI Key: KOJDJKJLDZQDRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCCO2)C=C(C#N)C#N

Description

1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE is a complex organic compound that features a cyano group and a methoxy-substituted benzodioxin moiety

Preparation Methods

The synthesis of 1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the methoxy-substituted benzodioxin derivative.

Reaction Conditions:

Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure efficient mixing and heat transfer, thereby optimizing the yield and purity of the final product.

Chemical Reactions Analysis

1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE undergoes various chemical reactions:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4), resulting in the formation of amines or alcohols.

Substitution: The cyano group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles such as amines or thiols.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds, which are of interest for their biological activities.

Biology: The compound’s derivatives have shown potential as enzyme inhibitors, making them valuable in biochemical research.

Medicine: Some derivatives of this compound are being investigated for their potential as therapeutic agents, particularly in the treatment of cancer and infectious diseases.

Industry: In the materials science field, the compound is used in the development of advanced polymers and coatings.

Mechanism of Action

The mechanism of action of 1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE involves its interaction with specific molecular targets:

Molecular Targets: The compound can interact with enzymes and receptors, inhibiting their activity.

Pathways Involved: The compound may modulate signaling pathways involved in cell proliferation and apoptosis, which is crucial for its anticancer properties.

Comparison with Similar Compounds

1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE can be compared with other similar compounds:

Similar Compounds: Compounds such as 1,4-benzodioxin derivatives and cyanoacetylated amines share structural similarities.

Uniqueness: The presence of both the cyano and methoxy groups in the benzodioxin moiety makes this compound unique, as it combines the reactivity of cyano groups with the stability and electronic properties of methoxy-substituted benzodioxins.